(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-propylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-propyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C16H16FN3O3S/c1-2-8-19-15-10(17)4-3-5-11(15)24-16(19)18-12(21)9-20-13(22)6-7-14(20)23/h3-5H,2,6-9H2,1H3
• InChI Key: KWQQGIZNONSZKS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC=C2SC1=NC(=O)CN3C(=O)CCC3=O)F
• Molecular Formula: C16H16FN3O3S
• Molecular Weight: 349.4 g/mol

Description

(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-propylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C16H16FN3O3S and its molecular weight is 349.38. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-propylbenzo[d]thiazol-2(3H)-ylidene)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-3-propylbenzo[d]thiazol-2(3H)-ylidene)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activities

Several studies have synthesized thiazolyl acetamide derivatives to investigate their Src kinase inhibitory and anticancer activities. For instance, N-benzyl substituted (((2-morpholinoethoxy)phenyl)thiazol-4-yl)acetamide derivatives, similar in structure to the compound , have shown significant inhibition of c-Src kinase and cell proliferation in various cancer cell lines, including colon carcinoma, breast carcinoma, and leukemia cells, highlighting their potential as anticancer agents (Asal Fallah-Tafti et al., 2011).

Antimicrobial Activities

Research on substituted N-(benzo[d]thiazol-2-yl) acetamides has revealed their efficacy as antimicrobial agents. These compounds have been shown to exhibit good to moderate activity against selected bacterial and fungal microbial strains, suggesting their utility in combating antimicrobial resistance (D. G. Anuse et al., 2019).

Insecticidal Properties

Studies have also explored the insecticidal properties of thiazole derivatives. New heterocyclic compounds incorporating a thiadiazole moiety have been synthesized and evaluated for their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis, indicating the potential of thiazolyl acetamide derivatives in agricultural pest management (A. Fadda et al., 2017).

Enzyme Inhibition

Another area of application is enzyme inhibition, where N-(6-arylbenzo[d]thiazol-2-yl)acetamides have been evaluated for various biological activities, including urease inhibition. These compounds displayed significant activity, surpassing that of standard inhibitors, which could have implications for treating diseases associated with urease-related pathologies (Y. Gull et al., 2016).